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Compound of Interest

Compound Name: 2-Chloro-3-methylaniline

Cat. No.: B1589733

An In-depth Technical Guide to 2-Chloro-3-methylaniline

This technical guide provides a comprehensive overview of the chemical compound 2-Chloro-
3-methylaniline, also known as 2-chloro-m-toluidine. It is intended for researchers, scientists,
and professionals in drug development, offering detailed information on its chemical identity,
physical properties, and synthesis.

Chemical Identity

2-Chloro-3-methylaniline is an organic compound belonging to the class of chlorinated
anilines.[1] Its structure consists of a benzene ring substituted with a chlorine atom, a methyl
group, and an amino group.

CAS Number: 29027-17-6[1][2][3][4][5]
Synonyms:

e 2-chloro-3-methylbenzenamine[1]

e 2-Chloro-m-toluidine[6]

e 6-chloro-m-toluidine

Physical and Chemical Properties
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The physical and chemical properties of 2-Chloro-3-methylaniline are summarized in the
table below. This data is crucial for its handling, storage, and application in various chemical
syntheses. The compound is typically a liquid at room temperature.[1][3]

Property Value

Molecular Formula C7HsCIN[1][2][4]

Molecular Weight 141.60 g/mol [1][2]

Boiling Point 219.8 °C at 760 mmHg[1], 245 °C[7]

Melting Point 2 °C[7]

Density 1.2 g/cm3[1], 1.185 g/mL at 25 °C[7]

Solubility Soluble in hot water and alcohol; insoluble in
ether and benzene.[8]

Partition Coefficient (LogP) 2.37[1]

InChl Key RQRKMXABSUYQBV-UHFFFAOYSA-N[3]

Experimental Protocols: Synthesis of 2-Chloro-3-
methylaniline

The synthesis of 2-Chloro-3-methylaniline can be achieved through various methods. Below
are two common experimental protocols.

Protocol 1: Reduction of 2-chloro-6-nitrotoluene with
Sulfur

This method involves the reduction of 2-chloro-6-nitrotoluene using sulfur as a reducing agent
in the presence of sodium bicarbonate and N,N-dimethylformamide (DMF) as a solvent.[1]

Reactants:
e 2-chloro-6-nitrotoluene

o Sulfur
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e Sodium bicarbonate
e N,N-dimethylformamide (DMF)
Procedure:

« In areaction vessel, combine 2-chloro-6-nitrotoluene, sulfur, and sodium bicarbonate in N,N-
dimethylformamide. The molar ratio of 2-chloro-6-nitrotoluene to sulfur should be between
1.3 and 1:5. Sodium bicarbonate should be used in 3-5 equivalents relative to the 2-chloro-6-
nitrotoluene.[1]

e Heat the reaction mixture to a temperature between 110-140°C.[1]

e Maintain the reaction for a period of 10-24 hours.[1]

 After the reaction is complete, filter the mixture to remove any solid by-products.[1]

« Isolate the final product, 2-chloro-3-methylaniline, from the filtrate via vacuum distillation.[1]

This method is reported to yield high purity (99%) product with yields ranging from 77% to 85%.
[1]

Protocol 2: Catalytic Hydrogenation of 2-Chloro-6-
nitrotoluene

This alternative method utilizes catalytic hydrogenation to reduce the nitro group of 2-chloro-6-
nitrotoluene.[1]

Reactants and Materials:

2-chloro-6-nitrotoluene

Hydrogen gas (H2)

Palladium on carbon (or other noble metal) catalyst

Organic solvent (e.g., ethanol, ethyl acetate)
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Procedure:

o Dissolve 2-chloro-6-nitrotoluene in a suitable organic solvent in a hydrogenation reactor.
e Add a catalytic amount of palladium on carbon.

o Pressurize the reactor with hydrogen gas to a moderate pressure.

» Maintain the reaction at a mild to moderate temperature, often ranging from room
temperature to 80°C.[1]

» Monitor the reaction progress until the starting material is consumed.
e Once the reaction is complete, filter off the catalyst.
e Remove the solvent under reduced pressure to yield 2-chloro-3-methylaniline.

Diagrams

The following diagram illustrates the workflow for the synthesis of 2-Chloro-3-methylaniline
via the reduction of 2-chloro-6-nitrotoluene with sulfur.
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2-chloro-6-nitrotoluene
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Caption: Synthesis workflow for 2-Chloro-3-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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